Cas no 1258627-10-9 (2-(2,4-Difluorophenyl)isonicotinic acid)

• Product Name: 2-(2,4-Difluorophenyl)isonicotinic acid
• CAS No: 1258627-10-9
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• MDL: MFCD17079067
• CID: 2622414
• Update Time: 2025-10-29

2-(2,4-Difluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)pyridine-4-carboxylic acid
• 2-(2,4-DIFLUOROPHENYL)ISONICOTINIC ACID;
• 2-(2,4-Difluorophenyl)isonicotinic acid

• MDL： MFCD17079067
• Inchi： 1S/C12H7F2NO2/c13-8-1-2-9(10(14)6-8)11-5-7(12(16)17)3-4-15-11/h1-6H,(H,16,17)
• InChI Key： LCOCFESZSLZYAV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C(=O)O)C=CN=1)F

Computed Properties

• Exact Mass: 235.04400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 50.19000
• LogP: 2.72500

Additional information on 2-(2,4-Difluorophenyl)isonicotinic acid

Recent Advances in the Study of 2-(2,4-Difluorophenyl)isonicotinic acid (CAS: 1258627-10-9)

In recent years, 2-(2,4-Difluorophenyl)isonicotinic acid (CAS: 1258627-10-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(2,4-Difluorophenyl)isonicotinic acid. Recent publications highlight novel methodologies that improve yield and purity, making the compound more accessible for further studies. For instance, a 2023 study demonstrated a highly efficient catalytic process that reduces byproduct formation, thereby enhancing the scalability of production.

Pharmacological investigations have revealed that 2-(2,4-Difluorophenyl)isonicotinic acid exhibits potent inhibitory effects on specific enzymatic targets. In particular, it has been identified as a selective modulator of certain kinase pathways, which are implicated in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for developing new anti-inflammatory or anticancer agents.

Furthermore, mechanistic studies have elucidated the molecular interactions of 2-(2,4-Difluorophenyl)isonicotinic acid with its biological targets. Advanced techniques such as X-ray crystallography and molecular docking simulations have provided detailed structural insights, facilitating the design of derivatives with enhanced efficacy and reduced side effects.

In conclusion, the ongoing research on 2-(2,4-Difluorophenyl)isonicotinic acid underscores its versatility and therapeutic promise. Future directions may include preclinical evaluations and the exploration of combination therapies to maximize its clinical potential. The compound's unique properties position it as a valuable candidate for further investigation in drug discovery pipelines.